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Compound of Interest

Compound Name: 2-Chloro-6-methoxypyridine

Cat. No.: B123196 Get Quote

An In-depth Technical Guide to 2-Chloro-6-methoxypyridine

Chemical Identity and Structure
2-Chloro-6-methoxypyridine is a versatile heterocyclic compound widely utilized as a key

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its structure features a

pyridine ring substituted with a chloro group at position 2 and a methoxy group at position 6,

which enhances its reactivity for various organic transformations.[1]

IUPAC Name: 2-chloro-6-methoxypyridine[2]

Chemical Formula: C₆H₆ClNO[2][3]

Molecular Weight: 143.57 g/mol [2][3][4]

CAS Registry Number: 17228-64-7[2][3]

Synonyms: 6-Chloro-2-methoxypyridine, 2-Methoxy-6-chloropyridine[2][3]

Chemical Structure:

SMILES: COC1=NC(=CC=C1)Cl[2] InChI Key: VAVGOGHLNAJECD-UHFFFAOYSA-N[2][3]
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The physical and chemical properties of 2-Chloro-6-methoxypyridine are summarized in the

table below. This data is essential for its handling, storage, and application in experimental

settings.

Property Value Reference(s)

Appearance
Clear colorless to light yellow

liquid
[5]

Boiling Point 185-186 °C (at 760 mmHg) [5][6]

Density 1.207 g/mL at 25 °C [5][6]

Refractive Index n20/D 1.528 [5][6]

Flash Point 76 °C (169 °F) - closed cup [4][5]

Storage Temperature
Room Temperature, under

inert atmosphere
[5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2-Chloro-6-
methoxypyridine. The following table summarizes the types of spectral data available for this

compound.
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Technique Description Reference(s)

¹H NMR

Proton Nuclear Magnetic

Resonance data is available

for structural confirmation.

[7]

¹³C NMR
Carbon-13 Nuclear Magnetic

Resonance data is available.
[7]

Mass Spectrometry
Electron Ionization (EI) mass

spectrum data is available.
[2][3]

Infrared (IR) Spectroscopy
FTIR and ATR-IR spectra have

been recorded and analyzed.
[2]

Raman Spectroscopy

FT-Raman spectra have been

recorded in the range of 3700-

100 cm⁻¹.

UV-Visible Spectroscopy

The ultraviolet absorption

spectrum has been studied in

the vapor state and in

solutions.

Synthesis and Reactivity
2-Chloro-6-methoxypyridine is a valuable building block due to the reactivity of its chloro and

methoxy substituents. The chloro group is an excellent leaving group, making it a suitable

substrate for various palladium-catalyzed cross-coupling reactions, such as Suzuki and Negishi

couplings, when further functionalized (e.g., with a nitro group).[8]

Logical Workflow for Synthesis
The following diagram illustrates a common synthetic route to 2-Chloro-6-methoxypyridine.
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Caption: Synthetic pathway for 2-Chloro-6-methoxypyridine.

Experimental Protocols
Protocol 1: Synthesis from 2,6-Dichloropyridine[5]

This protocol details the synthesis of 2-Chloro-6-methoxypyridine via a nucleophilic aromatic

substitution reaction.

Preparation: To a stirred solution of 2,6-dichloropyridine (68.9 g, 466 mmol) in methanol (500

mL), slowly add sodium methanolate (100 g, 1.86 mol) at room temperature.

Reaction: Stir the reaction mixture continuously at 60°C for 24 hours.

Monitoring: Monitor the reaction progress using an appropriate method (e.g., TLC or GC-

MS).

Workup: After the reaction is complete, the mixture is typically quenched, extracted, and

purified using standard laboratory techniques such as distillation or chromatography to yield

the final product.

Protocol 2: Nitration of 2-Chloro-6-methoxypyridine[9]

This protocol describes the nitration of the pyridine ring, a key step for creating derivatives used

in cross-coupling reactions.
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Preparation: Prepare a cooled (0°C) and stirred mixture of 1600 mL of sulfuric acid and 800

mL of fuming nitric acid.

Addition: Add 2-Chloro-6-methoxypyridine (143.6 g, 1 mol) dropwise to the acid mixture

over one hour, maintaining the temperature at 0°C.

Reaction: Allow the temperature to rise to 20°C over 3 hours and continue stirring for an

additional 3 hours at this temperature.

Workup: Pour the reaction mixture onto 5 kg of crushed ice.

Isolation: Filter the precipitated product via suction and wash it with a large amount of water

until it is free of acid. The crude product can be further purified by recrystallization or

treatment with an alkaline solution.

Applications in Research and Drug Development
2-Chloro-6-methoxypyridine is a crucial intermediate in the development of new therapeutic

agents and agrochemicals.[1][10] Its structure allows for the modification of biological activity,

making it a key component in the design of targeted treatments.[1]

Pharmaceutical Development: It serves as a key building block in the synthesis of anti-

inflammatory and anti-cancer drugs.[1] It is also used to synthesize imidazo[1,2-

a]pyrimidines, which act as functionally selective ligands for the GABAA receptor, and

oxazolidinedione-arylpyridinones, which are EP3 receptor antagonists.[5]

Agrochemicals: The compound is used in the formulation of effective pesticides and

herbicides for crop protection.[1]

Specialty Chemicals: It is employed as a foundational molecule for creating more complex

organic structures.[1]

Role as a Versatile Chemical Intermediate
The diagram below illustrates the role of 2-Chloro-6-methoxypyridine as a versatile starting

point for creating diverse, high-value chemical entities.
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Caption: Role of 2-Chloro-6-methoxypyridine as an intermediate.

Safety and Handling
2-Chloro-6-methoxypyridine is classified as an irritant and should be handled with care in a

well-ventilated area.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2][4][11]

Precautionary Measures: Wear appropriate personal protective equipment (PPE), including

gloves and eye protection.[11] Avoid breathing vapors and ensure thorough washing after

handling.[11] Store in a tightly closed container in a dry, well-ventilated place.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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